2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine

Specification

• CAS No.: 2034431-74-6
• Molecular Formula: C16H13ClF4N2O3S
• Molecular Weight: 424.79
• IUPAC Name: 2-[1-(3-chloro-4-fluorophenyl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine
• Standard InChI: InChI=1S/C16H13ClF4N2O3S/c17-13-8-12(1-2-14(13)18)27(24,25)23-6-4-11(9-23)26-15-7-10(3-5-22-15)16(19,20)21/h1-3,5,7-8,11H,4,6,9H2
• Standard InChI Key: MXTAMQVCWWRQRS-UHFFFAOYSA-N
• SMILES: C1CN(CC1OC2=NC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC(=C(C=C3)F)Cl

Introduction

2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine is a complex organic compound that belongs to the class of pyridine derivatives. It is characterized by a pyridine ring substituted with a trifluoromethyl group and a sulfonylpyrrolidine moiety. This compound has garnered attention for its potential applications in medicinal chemistry, particularly as a pharmaceutical agent.

Synthesis and Characterization

The synthesis of 2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine typically involves several key steps, including nucleophilic substitution reactions. The use of polar aprotic solvents can facilitate these reactions by enhancing the nucleophilicity of the reactants. Characterization of the compound is often performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Biological Activity and Potential Applications

While specific biological activity data for 2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine is limited, compounds with similar structures often exhibit potential in medicinal chemistry. They can interact with specific molecular targets, such as enzymes or receptors, modulating biological pathways relevant to therapeutic applications.

Research Findings and Future Directions

Research on compounds like 2-((1-((3-Chloro-4-fluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine highlights the importance of molecular structure in determining biological activity. Future studies should focus on optimizing the synthesis process, evaluating the compound's pharmacokinetic properties, and exploring its potential therapeutic applications through in vitro and in vivo studies.